Cas no 56621-95-5 (5-Amino-2-Fluoropyrimidine)

5-Amino-2-Fluoropyrimidine is a fluorinated pyrimidine derivative widely utilized as a key intermediate in pharmaceutical and agrochemical synthesis. Its distinct structure, featuring both amino and fluorine substituents, enhances reactivity and selectivity in nucleophilic substitution and cross-coupling reactions. The fluorine atom imparts electron-withdrawing properties, improving stability and facilitating further functionalization. This compound is particularly valuable in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Its high purity and consistent quality make it suitable for rigorous research and industrial applications. 5-Amino-2-Fluoropyrimidine is commonly employed in heterocyclic chemistry, offering versatility in the synthesis of complex molecular frameworks.
5-Amino-2-Fluoropyrimidine structure
5-Amino-2-Fluoropyrimidine structure
Product Name:5-Amino-2-Fluoropyrimidine
CAS No:56621-95-5
MF:C4H4FN3
MW:113.093063354492
CID:367226
PubChem ID:12215992
Update Time:2025-10-19

5-Amino-2-Fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoropyrimidin-5-amine
    • 2-fluoro-5-Pyrimidinamine
    • 5-Pyrimidinamine,2-fluoro-
    • 2-fluoro-pyrimidin-5-ylamine
    • 5-amino-2-fluoropyrimidine
    • 5-Amino-2-fluorpyrimidin
    • QC-7157
    • DTXSID00480848
    • SCHEMBL20886066
    • MFCD07778607
    • AKOS006287562
    • CS-0232910
    • Benzenepropanoic acid, 4-(dimethylamino)-.alpha.-oxo-
    • FT-0600067
    • 56621-95-5
    • SB56760
    • EN300-1294533
    • 5-Amino-2-Fluoropyrimidine
    • MDL: MFCD07778607
    • Inchi: 1S/C4H4FN3/c5-4-7-1-3(6)2-8-4/h1-2H,6H2
    • InChI Key: LWQRIXAJNVYZEX-UHFFFAOYSA-N
    • SMILES: FC1=NC=C(C=N1)N

Computed Properties

  • Exact Mass: 113.03900
  • Monoisotopic Mass: 113.03892530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 69.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.80000
  • LogP: 0.77910

5-Amino-2-Fluoropyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-2-Fluoropyrimidine Pricemore >>

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